Methallyl phosphonic acid diisopropyl ester

• Molecular Formula: C10H21O3P
• Molecular Weight: 220.25 g/mol
• IUPAC Name: 3-di(propan-2-yloxy)phosphoryl-2-methylprop-1-ene
• InChI: InChI=1S/C10H21O3P/c1-8(2)7-14(11,12-9(3)4)13-10(5)6/h9-10H,1,7H2,2-6H3
• InChI Key: BPPQRXQTGVSPHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OP(=O)(CC(=C)C)OC(C)C

Description

Methallyl phosphonic acid diisopropyl ester is a useful research compound. Its molecular formula is C10H21O3P and its molecular weight is 220.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methallyl phosphonic acid diisopropyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methallyl phosphonic acid diisopropyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

208 parts of triisopropyl phosphite, 1.5 parts of phenothiazine and 3.4 parts of Ni(CO)4 (corresponding to 2 mol %, based on the phosphite) are heated to 120°-130° C in a nitrogen atmosphere. 99 parts (corresponding to a 10% excess) of methallyl chloride are added dropwise over a period of 5 hours. 68 parts of isopropyl chloride (Bp: 35°-36° C) are distilled off through a column. The product is fractionated in vacuo through a column. Boiling point: 58°-63° C/0.25 Torr; Yield: 155 parts (70.5% of the theoretical): nD20 : 1.4312 Purity according to GC: 97.3%